Cancer Drug Resistance
  • Carvone, (+)-
    Carvone, (+)-
    • Cat. No.:
    • B046531
    • CAS No.:
    • 2244-16-8
    • Molecular Formula:
    • C10H14O
    • Molecular Weight:
    • 150.22 g/mol
    Description
    D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
    (+)-carvone is a carvone having (S) configuration. It is an enantiomer of a (-)-carvone.
    d-Carvone has been reported in Camellia sinensis, ...
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  • Cytochalasin B
    Cytochalasin B
    • Cat. No.:
    • B054738
    • CAS No.:
    • 14930-96-2
    • Molecular Formula:
    • C29H37NO5
    • Molecular Weight:
    • 479.6 g/mol
    Description
    Cytochalasin B is an organic heterotricyclic compound, that is a mycotoxin which is cell permeable an an inhibitor of cytoplasmic division by blocking the formation of contractile microfilaments. It has a role a...
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  • atractyloside potassium salt
    atractyloside potassium salt
    • Cat. No.:
    • B605678
    • CAS No.:
    • 102130-43-8
    • Molecular Formula:
    • C30H44K2O16S2
    • Molecular Weight:
    • 803.0 g/mol
    Description
    Atractyloside (potassium salt) is a member of pyridines.
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  • A-803467
    A-803467
    • Cat. No.:
    • B1662427
    • CAS No.:
    • 944261-74-9
    • Molecular Formula:
    • C19H16ClNO4
    • Molecular Weight:
    • 357.8 g/mol
    Description
    A-803467 is a potent, selective inhibitor of the TTX-resistant voltage-gated sodium channel Na(v1.8). Na(v1.8) is preferentially expressed in sensory neurons, and inhibition attenuates both inflammatory and neur...
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  • Raptinal
    Raptinal
    • Cat. No.:
    • B1678814
    • CAS No.:
    • Molecular Formula:
    • C28H18O2
    • Molecular Weight:
    • 386.4 g/mol
    Description
    Raptinal is a cytotoxic agent on cancer cells, rapidly activating the intrinsic apoptotic pathway and simultaneously shuting down mitochondrial function, bypassing BAX, BAK, and BOK for mitochondrial outer membr...
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  • Thymoquinone
    Thymoquinone
    • Cat. No.:
    • B1682898
    • CAS No.:
    • 490-91-5
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description

    What are pharmacological activities exerted by Thymoquinone

    Thymoquinone's significant pharmacological actions included anti-convulsant and antimicrobial, anticancer, antisugar, antihistaminic, antidiabetic/inflammatory, and antioxidant.

    Thymoquinone has been shown to have potent antioxidant properties due to its potent free radical scavenging activity against superoxide anions and raising transcription genes responsible for producing natural antioxidants like superoxide dismutase, catalase, and glutathione peroxidase.

    Thymoquinone is used to inhibit Escherichiacoli ATP synthase and cell growth. Thymoquinone can also use to treat lower limb ischemia/reperfusion injury of the sciatic nerve or femoral muscles.

    Thymoquinone pharmaceutical development is a critical task that presents drug discovery and development challenges. Past research shows that Thymoquinone has a potent hydrophobicity and lipophilicity nature. This indicates that Thymoquinone's pharmaceutical development was hampered by its inability to be formulated into conventional dosage forms, such as capsules and tablets. Due to Thymoquinone's highly thermolabile nature, Thymoquinone also hindered the formulation.">

    What is Thymoquinone?

    Thymoquinone is present in a crystalline triclinic form. Thymoquinone can be found in selected Monarda fistulosa plants that can be steam-distilled to make essential oils.

    ...
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  • Pralsetinib
    Pralsetinib
    • Cat. No.:
    • B3028467
    • CAS No.:
    • 2097132-93-7
    • Molecular Formula:
    • C27H32FN9O2
    • Molecular Weight:
    • 533.6 g/mol
    Description
    PRALSETINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2020 and has 4 approved indications.
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  • JBJ-09-063
    JBJ-09-063
    • Cat. No.:
    • B10829293
    • CAS No.:
    • Molecular Formula:
    • C31H29FN4O3S
    • Molecular Weight:
    • 556.7 g/mol
    Description
    JBJ-09-063 is a useful research compound. Its molecular formula is C31H29FN4O3S and its molecular weight is 556.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JBJ-09-063 suitable for many...
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  • Oritinib
    Oritinib
    • Cat. No.:
    • B10831329
    • CAS No.:
    • 2035089-28-0
    • Molecular Formula:
    • C31H37N7O2
    • Molecular Weight:
    • 539.7 g/mol
    Description
    Oritinib is a useful research compound. Its molecular formula is C31H37N7O2 and its molecular weight is 539.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Oritinib suitable for many resea...
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  • Egfr-TK-IN-3
    Egfr-TK-IN-3
    • Cat. No.:
    • B15611339
    • CAS No.:
    • Molecular Formula:
    • C38H52FeN6O5
    • Molecular Weight:
    • 728.7 g/mol
    Description
    Egfr-TK-IN-3 is a useful research compound. Its molecular formula is C38H52FeN6O5 and its molecular weight is 728.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-TK-IN-3 suitable for ...
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